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Compound of Interest

Compound Name: Di-p-Tolyl phosphate

Cat. No.: B032852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing and evaluating di-p-tolyl
phosphate (DTP) as a plasticizer in Polyvinyl Chloride (PVC) formulations. Given the limited

publicly available quantitative data specifically for di-p-tolyl phosphate, performance data for

the structurally and functionally similar aryl phosphate plasticizer, cresyl diphenyl phosphate

(CDP), is presented as a comparative benchmark against the common general-purpose

plasticizer, dioctyl phthalate (DOP).

Introduction to Di-p-Tolyl Phosphate as a PVC
Plasticizer
Di-p-tolyl phosphate is an aryl phosphate ester that can be employed as a plasticizer in PVC.

[1] Unlike general-purpose phthalate plasticizers which primarily enhance flexibility, aryl

phosphates like DTP are often utilized for their excellent flame retardant properties.[2][3] They

are typically used in applications where fire safety is a critical requirement.[2] The incorporation

of a plasticizer into the PVC matrix reduces the intermolecular forces between the polymer

chains, thereby increasing flexibility, workability, and elongation.[4] The efficiency of a

plasticizer is determined by its ability to impart these properties while also exhibiting good

permanence (low migration and volatility) and maintaining thermal stability.[5]
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Aryl phosphates such as di-p-tolyl phosphate offer a unique balance of properties to PVC

formulations:

Flame Retardancy: The phosphorus content in the molecule imparts inherent flame retardant

characteristics to the PVC compound.[3]

Plasticizing Efficiency: While generally less efficient at imparting flexibility than standard

phthalates like DOP, they provide adequate plasticization for many applications.[6]

Permanence: Aryl phosphates, due to their higher molecular weight and aromatic structure,

tend to have lower volatility and migration compared to some low molecular weight

phthalates.[3]

Thermal Stability: They can contribute to the thermal stability of the PVC compound during

processing and end-use.[7]

Data Presentation: Performance Comparison
The following tables summarize the typical performance data of an aryl phosphate plasticizer

(Cresyl Diphenyl Phosphate - CDP) in comparison to a standard general-purpose plasticizer

(DOP) in a flexible PVC formulation. This data serves as a representative benchmark for

evaluating di-p-tolyl phosphate.

Table 1: Mechanical Properties of Plasticized PVC (at 40 phr loading)

Property
Test
Method

Unit

Di-p-Tolyl
Phosphate
(DTP) -
Expected

Cresyl
Diphenyl
Phosphate
(CDP) -
Reference

Dioctyl
Phthalate
(DOP) -
Reference

Tensile

Strength
ASTM D2284 MPa 18 - 22 ~19 16 - 20

Elongation at

Break
ASTM D2284 % 250 - 300 ~280 300 - 350

Hardness ASTM D2240 Shore A 85 - 90 ~88 80 - 85
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Note: Expected values for DTP are based on typical performance of aryl phosphate

plasticizers. Actual values may vary depending on the specific formulation.

Table 2: Thermal Properties of Plasticized PVC (at 40 phr loading)

Property
Test
Method

Unit

Di-p-Tolyl
Phosphate
(DTP) -
Expected

Cresyl
Diphenyl
Phosphate
(CDP) -
Reference

Dioctyl
Phthalate
(DOP) -
Reference

Glass

Transition

Temp. (Tg)

DSC °C 5 - 15 ~10 0 - 5

Onset of

Degradation

(5% wt loss)

TGA °C > 250 ~260 ~240

Note: A higher Tg indicates lower plasticizing efficiency. A higher degradation onset indicates

better thermal stability.

Table 3: Permanence Properties of Plasticized PVC (at 40 phr loading)
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Property
Test
Method

Unit

Di-p-Tolyl
Phosphate
(DTP) -
Expected

Cresyl
Diphenyl
Phosphate
(CDP) -
Reference

Dioctyl
Phthalate
(DOP) -
Reference

Volatility (24h

@ 70°C)
ASTM D1203 % wt loss < 1.0 ~0.8 < 1.5

Activated

Carbon

Migration

ISO 177 % wt loss < 2.0 ~1.5 < 3.0

Solvent

Extraction

(Hexane)

ASTM D1239 % wt loss < 5.0 ~4.0 < 8.0

Experimental Protocols
The following are detailed methodologies for the key experiments required to evaluate the

performance of di-p-tolyl phosphate as a plasticizer in PVC.

Sample Preparation
Consistent sample preparation is crucial for obtaining reliable and comparable results.[5]

Protocol:

Compounding:

Dry blend PVC resin (e.g., K-value 67-70) with di-p-tolyl phosphate at various

concentrations (e.g., 30, 40, 50 parts per hundred resin - phr).

Incorporate a heat stabilizer system (e.g., Ca/Zn stearate at 2-3 phr) to prevent thermal

degradation during processing.[8]

For comparative analysis, prepare identical formulations with a reference plasticizer such

as DOP.[5]
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Milling:

Process the dry blend on a two-roll mill at a temperature of 150-170°C.

Continue milling until a homogenous, molten sheet is formed.

Molding:

Press the milled sheets into plaques of a specified thickness (e.g., 1-2 mm) using a

compression molder.

Allow the molded plaques to cool to room temperature under pressure to minimize internal

stresses.

Conditioning:

Condition all test specimens at a standard atmosphere (e.g., 23 ± 2°C and 50 ± 5%

relative humidity) for at least 24 hours prior to testing, as per ASTM standards.
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Sample Preparation

Performance Evaluation

Dry Blending
(PVC, DTP, Stabilizer)

Two-Roll Milling
(150-170°C)

Compression Molding

Conditioning
(23°C, 50% RH, 24h)

Mechanical Testing
(ASTM D2284, D2240)

Thermal Analysis
(DSC, TGA)

Permanence Testing
(ASTM D1203, ISO 177)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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